tert-Butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H21N3O5/c1-16(2,3)24-15(21)18-8-6-17(7-9-18)13-4-5-14(19(22)23)12(10-13)11-20/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: VPZYLGFMALHYGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])C=O
• Molecular Formula: C16H21N3O5
• Molecular Weight: 335.35 g/mol
• CAS No.: 1395101-69-5

Description

Tert-butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C₁₆H₂₃N₃O₅ . It falls under the category of piperazine derivatives. The compound’s structure consists of a piperazine ring with a tert-butyl ester group and a formyl-nitrophenyl substituent. The tert-butyl group provides steric hindrance, affecting its reactivity and properties.

Molecular Structure Analysis

For a visual representation, refer to the crystal structure in the literature.

Scientific Research Applications

• Synthesis and Characterization :

  • Liu Ya-hu (2010) synthesized tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate for biologically active benzimidazole compounds, using a simple low-cost method. This demonstrates the compound's potential as a building block in chemical syntheses (Liu Ya-hu, 2010).
  • Zhi-Ping Yang et al. (2021) confirmed the structure of tert-Butyl 4-(4-nitrophenyl)piperazine-1-carboxylate through various spectroscopic techniques and X-ray diffraction. Their research also involved density functional theory calculations to understand the compound's stability and molecular conformations (Zhi-Ping Yang et al., 2021).

• Molecular Structure Analysis :

  • C. Sanjeevarayappa et al. (2015) studied a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, focusing on its crystal structure and biological evaluation. They found that the compound exhibits moderate anthelmintic activity (C. Sanjeevarayappa et al., 2015).

• Pharmacological Applications :

  • Ashwini Gumireddy et al. (2021) prepared a sterically congested piperazine derivative, indicating the potential for developing pharmacologically useful cores using such compounds (Ashwini Gumireddy et al., 2021).
  • Binliang Zhang et al. (2018) synthesized Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H) -carboxylate, a key intermediate for small molecule anticancer drugs, highlighting the compound's relevance in medicinal chemistry (Binliang Zhang et al., 2018).

• Anticorrosive Properties :

  • B. Praveen et al. (2021) investigated tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for its anticorrosive behavior on carbon steel, indicating its potential industrial applications (B. Praveen et al., 2021).

Synthesis routes and methods

Procedure details

15 ml of dimethylsulfoxide, 4.2 g (30.4 mmol) of potassium carbonate and 5.66 g (30.4 mmol) of tert-butyl piperazine-1-carboxylate, respectively, are added to 5 g (29.6 mmol) of 5-fluoro-2-nitrobenzaldehyde. The solution is carried at 90° C. under stirring for 8 h. After cooling, the reaction mixture is poured over crushed ice. The yellow precipitate formed is filtered, rinsed with water, and then dried to yield 8.6 g (88%) of tert-butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate in the form of a yellow solid.